(2-Chloropyridin-3-yl)(4-methylpiperazin-1-yl)methanone
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Overview
Description
Scientific Research Applications
Reactions and Synthesis
Chemical Reactions of Chlorine Compounds : A study by Fukayama et al. (1986) reviews the reactions of chlorine and chlorine dioxide with organic food constituents, highlighting the potent oxidizing and chlorinating properties of these chemicals. Although not directly related to “(2-Chloropyridin-3-yl)(4-methylpiperazin-1-yl)methanone,” this research sheds light on the broader chemical behavior of chlorine compounds in various contexts (Fukayama, Tan, Wheeler, & Wei, 1986).
Synthesis of MTBE : Bielański et al. (2003) discuss the synthesis of methyl tert-butyl ether (MTBE) using heteropoly acids, exploring catalytic processes that could be analogous to those involved in synthesizing complex organic compounds like “this compound” (Bielański, Lubańska, Poźniczek, & Micek-Ilnicka, 2003).
Biological Activities and Applications
Methanogenic Pathways and Methane Oxidation : Conrad (2005) provides a review on the quantification of methanogenic pathways, which is relevant for understanding the biological implications of chemical reactions involving compounds like methane. This could indirectly inform research on the environmental and biological impacts of various chemical compounds (Conrad, 2005).
Antitumor Effects of Chemical Compounds : Zeng et al. (2019) study the antitumor effects of chrysophanol, demonstrating the potential biological activities that certain chemical compounds can exhibit. This highlights the importance of researching the biological activities of synthetic compounds for therapeutic applications (Zeng, Guo, Chen, & He, 2019).
Omeprazole Synthesis and Pharmaceutical Impurities : Saini et al. (2019) review novel methods for the synthesis of omeprazole, providing insights into the challenges and strategies in synthesizing and purifying pharmaceutical compounds. This is relevant for understanding the complexities of chemical synthesis and the importance of purity in pharmaceutical applications (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Safety and Hazards
The safety data sheet for this compound provides information on its hazards and safety precautions . For example, if inhaled, it is recommended to move the victim into fresh air and give oxygen if breathing is difficult . In case of skin contact, contaminated clothing should be removed immediately, and the skin should be washed off with soap and plenty of water .
Properties
IUPAC Name |
(2-chloropyridin-3-yl)-(4-methylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN3O/c1-14-5-7-15(8-6-14)11(16)9-3-2-4-13-10(9)12/h2-4H,5-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCTLIQOVHDGVAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=C(N=CC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00358558 |
Source
|
Record name | (2-Chloropyridin-3-yl)(4-methylpiperazin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00358558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60597-69-5 |
Source
|
Record name | (2-Chloro-3-pyridinyl)(4-methyl-1-piperazinyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60597-69-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Chloropyridin-3-yl)(4-methylpiperazin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00358558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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